Cas no 157666-54-1 (1,3-Cyclohexadiene-1-carboxaldehyde, 5-ethyl-6-methyl-, trans- (9CI))

• Product Name: 1,3-Cyclohexadiene-1-carboxaldehyde, 5-ethyl-6-methyl-, trans- (9CI)
• CAS No: 157666-54-1
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 107838
• Update Time: 2024-01-24

1,3-Cyclohexadiene-1-carboxaldehyde, 5-ethyl-6-methyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene-1-carboxaldehyde, 5-ethyl-6-methyl-, trans- (9CI)

• Inchi： 1S/C10H14O/c1-3-9-5-4-6-10(7-11)8(9)2/h4-9H,3H2,1-2H3/t8-,9+/m1/s1
• InChI Key： WETFEKYSPDGINF-BDAKNGLRSA-N
• SMILES： C1(C=O)[C@H](C)[C@@H](CC)C=CC=1

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07